BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety and handling precautions for 2-
Bromoterephthalic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromoterephthalic acid

Cat. No.: B1265625

An In-depth Technical Guide to the Safety and Handling of 2-Bromoterephthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromoterephthalic
acid (CAS No. 586-35-6), a compound utilized in organic synthesis and as an intermediate in
the production of pharmaceuticals, dyes, and agrochemicals.[1] Due to its hazardous
properties, strict adherence to safety protocols is imperative to ensure the well-being of
laboratory personnel and to prevent environmental contamination.

Hazard Identification and Classification

2-Bromoterephthalic acid is classified as a hazardous substance. It is toxic if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[2][4]
] o H315: Causes skin irritation[2]
Skin Irritation 2
[31[4]
) o H319: Causes serious eye
Serious Eye Irritation 2A

irritation[2][3][4]1[5]

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation[2][3][4]1[5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromoterephthalic acid is crucial for
its safe handling and storage.

Table 2: Physicochemical Data

Property

Value

Appearance

White to off-white crystalline powder[6]

Molecular Formula

CsHsBrOa4[7]

Molecular Weight

245.03 g/mol [8][9]

CAS Number

586-35-6[2][S]

Melting Point

295-297 °C (lit.)[8][]

Water Solubility

Very soluble

pKa 2.44 £ 0.10 (Predicted)
N Stable under normal temperatures and
Stability
pressures[10]
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Safe Handling and Personal Protective Equipment
(PPE)

Due to its toxicity and irritant properties, stringent precautions must be taken when handling 2-
Bromoterephthalic acid.

Engineering Controls

o Ventilation: All handling of 2-Bromoterephthalic acid should be conducted in a well-
ventilated area.[6][10] For procedures that may generate dust, a chemical fume hood is
required.[10]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[6][10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side shields or chemical
splash goggles are required.[10] For handling
larger quantities or when there is a significant

risk of splashing, a face shield should be worn.

[8]

Skin Protection

Wear a lab coat and appropriate chemical-
resistant gloves (e.g., nitrile gloves).[2][10] For
tasks with a high risk of contamination, double-
gloving and disposable sleeves are

recommended.

Respiratory Protection

For operations that may generate dust, a
NIOSH/MSHA or European Standard EN 143
approved respirator with a P2 cartridge is

necessary.[6][8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Move the individual to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[2](3][10]

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

immediate medical attention.[2][3][10]

Immediately flush the eyes with plenty of water
for at least 15 minutes, including under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Continue rinsing. Seek immediate
medical attention.[2][3][10]

Do not induce vomiting.[2] Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2][3]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

o Keep away from incompatible substances such as strong bases, reducing agents, and
oxidizing agents.[10]

e The storage area should be locked.[2]

Disposal
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» Dispose of 2-Bromoterephthalic acid and its containers in accordance with local, regional,
national, and international regulations.[2]

e As a halogenated organic compound, it should be collected in a designated waste container
for halogenated solid waste.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Small Spills:

[¢]

Ensure proper PPE is worn.

o

Avoid generating dust.

o

Carefully scoop the spilled solid into a suitable, labeled container for disposal.

(¢]

Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

o Large Spills:

[¢]

Evacuate the area and prevent entry.

o

Ensure adequate ventilation.

o

Wear appropriate PPE, including respiratory protection.

[¢]

Contain the spill using an inert absorbent material.

[e]

Collect the spilled material and absorbent into a labeled container for disposal.

Experimental Protocols for Hazard Evaluation

While specific experimental reports on the toxicology of 2-Bromoterephthalic acid are not
readily available in the public domain, the following are detailed methodologies based on
OECD guidelines for assessing the hazards associated with this type of chemical.
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Acute Oral Toxicity (Based on OECD Guideline 423)

» Objective: To determine the acute oral toxicity of a substance.
o Test Animals: Typically, rats are used.
e Methodology:

o Animals are fasted prior to dosing.

o Asingle dose of the substance is administered by gavage.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o A stepwise procedure is used with a limited number of animals at each step. The outcome
of each step determines the dose for the next.

o At the end of the observation period, all surviving animals are euthanized and subjected to
a gross necropsy.

Acute Dermal Toxicity (Based on OECD Guideline 402)

» Objective: To assess the potential for a substance to cause toxicity through dermal exposure.
o Test Animals: Rats, rabbits, or guinea pigs are commonly used.
o Methodology:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the
animals.

o The test substance is applied uniformly over a shaved area of at least 10% of the body
surface.

o The treated area is covered with a porous gauze dressing and a non-irritating tape.

o The animals are observed for signs of toxicity and mortality for at least 14 days.
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o Body weights are recorded weekly.

o At the conclusion of the study, a gross necropsy is performed on all animals.

Skin Irritation (Based on OECD Guideline 404)

¢ Objective: To determine the potential of a substance to cause skin irritation.
o Test Animals: Typically, albino rabbits are used.
o Methodology:

o Asmall area of the animal's skin is shaved.

o A small amount of the test substance is applied to the shaved skin and covered with a
gauze patch.

o The patch is removed after a 4-hour exposure period.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o The degree of irritation is scored according to a standardized scale.

Eye Irritation (Based on OECD Guideline 405)

o Objective: To assess the potential of a substance to cause eye irritation or damage.
o Test Animals: Typically, albino rabbits are used.
o Methodology:

o A small amount of the test substance is instilled into one eye of each animal. The other
eye serves as a control.

o The eyes are examined for corneal opacity, iris lesions, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

o The severity of the eye reactions is scored.
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Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-
Bromoterephthalic acid in a laboratory setting.
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Caption: A logical workflow for the safe handling of 2-Bromoterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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